Cas no 838-33-5 (Benzonitrile,4-(2-benzoxazolyl)-)

• Product Name: Benzonitrile,4-(2-benzoxazolyl)-
• CAS No: 838-33-5
• MF: C₁₄H₈N₂O
• MW: 220.22612285614
• CID: 707176
• PubChem ID: 11333484
• Update Time: 2025-04-19

Benzonitrile,4-(2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(2-benzoxazolyl)-
• 4-(1,3-benzoxazol-2-yl)benzonitrile
• 2-(4-cyanophenyl)-benzoxazole
• 4-(2-benzoxazolyl)benzonitrile
• 4-(benzo[d]oxazol-2-yl)benzonitrile
• 4-(benzoxazol-2-yl)benzonitrile
• 4-Benzooxazol-2-yl-benzonitrile
• Benzonitrile,4-(2-benzoxazolyl)
• 838-33-5
• SCHEMBL9680833
• DTXSID80462662
• 2-(4-Cyanophenyl)benzoxazole
• AC-20988
• AKOS005062731

• Inchi： 1S/C14H8N2O/c15-9-10-5-7-11(8-6-10)14-16-12-3-1-2-4-13(12)17-14/h1-8H
• InChI Key： MAFVYWAFXVNAIJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C#N)=CC=2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 220.06400
• Monoisotopic Mass: 220.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 366°C at 760 mmHg
• Flash Point: 175.1°C
• Refractive Index: 1.679
• PSA: 49.82000
• LogP: 3.36648